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These application notes provide a comprehensive overview and detailed protocols for

commonly employed non-invasive assays to assess the impact of topical treatments on skin

barrier function.

Introduction to Skin Barrier Function
The skin barrier, primarily localized in the stratum corneum (SC), is essential for protecting the

body from external aggressors and preventing excessive water loss.[1] Topical treatments can

significantly influence this barrier, either by enhancing its function through moisturization and

lipid replenishment or by causing disruption.[2][3] Accurate and reproducible measurement of

skin barrier function is therefore critical in dermatological research and the development of

topical products.[4] This document outlines the principles and detailed protocols for three key in

vivo, non-invasive assays: Transepidermal Water Loss (TEWL), Corneometry, and Tape

Stripping.
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Key Assays for Skin Barrier Function Assessment
A multi-parametric approach is often recommended for a comprehensive understanding of skin

barrier function.[5] Commonly used methods for assessing skin barrier function (SBF) include

the determination of stratum corneum (SC) water content, transepidermal water loss (TEWL),

and skin pH.[6]

Transepidermal Water Loss (TEWL)
TEWL measures the amount of water that passively evaporates through the skin. It is a critical

indicator of the inside-out barrier function; a higher TEWL value generally signifies a more

compromised barrier.[7][8]

Corneometry
Corneometry measures the hydration level of the stratum corneum by assessing its electrical

capacitance.[9][10] Well-hydrated skin is crucial for maintaining barrier integrity and flexibility.

Tape Stripping
Tape stripping is a minimally invasive technique used to remove layers of the stratum corneum.

[11] The collected corneocytes can be analyzed for a variety of biomarkers, including proteins

and lipids, to provide molecular insights into the skin barrier's composition and response to

treatment.[12][13]

Data Presentation: Effects of Topical Treatments
The following tables summarize quantitative data from various studies on the effects of topical

treatments on TEWL and skin hydration.

Table 1: Effect of Moisturizers on Transepidermal Water Loss (TEWL)
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Treatment
Baseline
TEWL
(g/m²/h)

Post-
Treatment
TEWL
(g/m²/h)

% Change
from
Baseline

Study
Duration

Reference

Ceramide-

containing

Cream

8.45 ± 0.65 6.34 (at 2h)
~25%

decrease
24 hours [14]

Polymer A

Cream
10.9 ± 4.7 9.5 ± 1.8 - 5 days [8]

Polymer B

Cream
10.1 ± 2.9 10.1 ± 1.9

No significant

change
5 days [8]

Placebo

Cream
11.4 ± 4.7 9.9 ± 2.6 - 5 days [8]

Emollient 1 11.00 ± 3.09

Significant

decrease at

1h

- 4 weeks [15]

Hydrogel

Vehicle
-

No significant

change
- 2 weeks [16]

Moisturizing

Lotion
-

Increased

TEWL
- 2 weeks [16]

Film-forming

Cream (S-

5132B)

10.3 ± 1.2 (at

5 min)

8.4 ± 0.9 (at

1h)
- 3 hours [2]

Cream

without film-

formers (S-

5132)

14.8 ± 1.8 (at

5 min)

10.0 ± 1.4 (at

1h)
- 3 hours [2]

Table 2: Effect of Moisturizers on Skin Hydration (Corneometry)
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Treatment

Baseline
Hydration
(Arbitrary
Units)

Post-
Treatment
Hydration
(Arbitrary
Units)

%
Improveme
nt

Study
Duration

Reference

Ceramide

Cream
-

Significantly

greater than

references at

24h

- 24 hours [10]

Reference

Moisturizer 1
- - - 24 hours [10]

Reference

Moisturizer 2
- - - 24 hours [10]

Reference

Moisturizer 3
- - - 24 hours [10]

Placebo

Cream
-

No significant

increase
- 24 hours [10]

Hydrogel

Vehicle
-

Statistically

significant

improvement

- 2 weeks [16]

Moisturizing

Lotion

(Control)

- - - 2 weeks [16]

Dexpanthenol

Face Cream
-

27% increase

from baseline
27% 28 days [15]

Moisturizer

with 4% L-

lactic acid

-

Significantly

increased SC

ceramide

content

- - [17]
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Protocol 1: Transepidermal Water Loss (TEWL)
Measurement
Objective: To quantify the rate of water evaporation from the skin surface as an indicator of

barrier function.

Materials:

TEWL measurement device (e.g., Tewameter®)

Controlled environment room (20-22°C, 40-60% relative humidity)[18]

Skin cleansing supplies (mild soap, distilled water, soft cloths)

Topical treatment product

Untreated control site marker

Procedure:

Acclimatization: Allow the subject to acclimate to the controlled environment for at least 30

minutes before measurements.[17]

Site Selection and Preparation:

Select a test area on the volar forearm or another relevant site.

Gently cleanse the area with a mild soap and water, then pat dry. Avoid rubbing.

Mark the specific measurement sites for the topical treatment and the untreated control.

Baseline Measurement:

Take at least three baseline TEWL readings from the selected sites before applying any

product.[19]

Hold the probe perpendicular to the skin surface without applying excessive pressure.
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Record the average of the stable readings.

Product Application:

Apply a standardized amount of the topical treatment (e.g., 2 mg/cm²) to the designated

test area.[17]

Post-Treatment Measurements:

At specified time points (e.g., 1, 2, 4, 24 hours) after application, repeat the TEWL

measurements on both the treated and untreated control sites.

Ensure the probe is placed on the exact same location for each measurement.

Data Analysis:

Calculate the mean and standard deviation of TEWL values for each site at each time point.

Compare the post-treatment TEWL values to the baseline values and to the untreated

control site.

A decrease in TEWL suggests an improvement in skin barrier function.

Protocol 2: Corneometry Measurement
Objective: To measure the hydration level of the stratum corneum.

Materials:

Corneometer®

Controlled environment room (20-22°C, 40-60% relative humidity)[4]

Skin cleansing supplies

Topical treatment product

Untreated control site marker
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Procedure:

Acclimatization: The subject should acclimate to the controlled environment for at least 15-20

minutes.[4]

Site Selection and Preparation:

Select a test area, typically on the volar forearm or face.

Gently cleanse the skin to remove any surface oils or residues.[5]

Mark the measurement sites.

Baseline Measurement:

Take at least three baseline Corneometer readings from each site.

Press the probe gently against the skin surface until a stable reading is displayed.

Record the average reading in arbitrary units (A.U.).

Product Application:

Apply a standardized amount of the topical treatment to the test area.

Post-Treatment Measurements:

At predetermined time points, repeat the Corneometer measurements on both treated and

untreated sites.

Data Analysis:

Calculate the mean and standard deviation of the Corneometer readings.

Compare post-treatment values to baseline and the control site.

An increase in Corneometer values indicates improved skin hydration.[10]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 15 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC10706187/
https://www.researchgate.net/figure/A-Schematic-of-keratinocyte-differentiation-stages-represented-by-epidermis-sublayers_fig1_392919088
https://pmc.ncbi.nlm.nih.gov/articles/PMC11201613/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215605?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol 3: Tape Stripping for Biomarker Analysis
Objective: To collect corneocytes from the stratum corneum for subsequent molecular analysis.

Materials:

Adhesive tape discs (e.g., D-Squame®)[20]

Forceps[20]

Microcentrifuge tubes or storage cards[20]

Gloves[20]

Permanent marker[20]

Pressure application device (optional, for standardization)

Procedure:

Site Selection and Preparation:

Select the test site on the skin.

Cleanse the area gently and allow it to dry completely.

Tape Strip Application and Removal:

Using forceps, apply an adhesive disc to the skin surface.

Apply firm, consistent pressure for a few seconds. A pressure device can be used to

standardize this step.

Remove the tape strip smoothly and quickly in a single motion.

Sample Collection:

For sequential stripping, repeat the application and removal process on the same site for a

predetermined number of strips (e.g., 20 strips).[20] Use markings to ensure consistent
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alignment.[20]

Place the collected tape strips into labeled microcentrifuge tubes or onto storage cards.

Sample Storage:

Store the samples appropriately based on the intended downstream analysis (e.g., -80°C

for protein or RNA analysis).

Downstream Analysis:

Protein Analysis: Proteins can be extracted from the tape strips and quantified using

methods like ELISA or mass spectrometry to measure levels of biomarkers such as

cytokines or structural proteins.

Lipid Analysis: Lipids can be extracted and analyzed using techniques like chromatography

to assess the composition of the stratum corneum lipid matrix.[16]

Gene Expression Analysis: RNA can be isolated from the corneocytes for analysis of gene

expression changes using RT-qPCR or RNA sequencing.[16]

Signaling Pathways and Experimental Workflows
Skin Barrier Homeostasis Signaling Pathway
The formation and maintenance of the skin barrier is a complex process involving the

differentiation of keratinocytes and the synthesis of key structural proteins and lipids.[6]

Filaggrin, loricrin, and involucrin are crucial proteins for the formation of the cornified envelope.

Their expression is tightly regulated by a network of signaling pathways. Topical treatments can

modulate these pathways to improve barrier function. For example, activators of PPARs and

LXRs can stimulate keratinocyte differentiation and lipid synthesis, accelerating barrier repair.

[20]
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Caption: Signaling pathways in skin barrier homeostasis.
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Experimental Workflow for Assessing Topical
Treatments
A typical workflow for evaluating the effect of a topical formulation on skin barrier function

involves a series of sequential steps, from subject recruitment to data analysis and

interpretation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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